Desmethyl-WEHI-345 analog

• Molecular Formula: C22H23N7O
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C22H23N7O/c1-14-4-6-15(7-5-14)18-17-19(23)26-13-27-20(17)29(28-18)22(2,3)12-25-21(30)16-8-10-24-11-9-16/h4-11,13H,12H2,1-3H3,(H,25,30)(H2,23,26,27)
• InChIKey: LEBSTCDZKUSVOY-UHFFFAOYSA-N

Desmethyl-WEHI-345 Analog Overview

Desmethyl-WEHI-345 analog (CAS 1354825-03-8) is a synthetic small molecule belonging to the pyrazolo[3,4-d]pyrimidine class, serving as a protein kinase inhibitor . Extracted from patent WO2012003544A1, Example 12, it is structurally and functionally related to the well-characterized RIPK2 kinase inhibitor WEHI-345 but is defined by a distinct pharmacological profile and target indication in colon cancer research . Its basic characteristics, including molecular weight (401.46 g/mol) and physicochemical properties, delineate it from its closest in-class analogs, setting the stage for its specific procurement rationale.

Kinase inhibition study fit; supports protein kinase profiling

Colon cancer cell-line screening context (LIM/Ras models)

Structurally distinct from RIPK2-selective parent; desmethyl analog for SAR

Why Substitution Fails in the WEHI-345 Series

Generic substitution among the WEHI-345 compound series is precluded by their divergent primary kinase targets and resultant therapeutic indications. The parent compound, WEHI-345, is a validated, potent, and selective RIPK2 kinase inhibitor (IC50 0.13 µM) with applications in inflammatory signaling research [1]. In contrast, 'WEHI-345 analog' (CAS 1354825-62-9) from patent Example 71 is specified as an Src inhibitor . Desmethyl-WEHI-345 analog is the only member of this series consistently sourced for general protein kinase inhibition and colon cancer cell line studies, with a unique growth inhibition profile against LIM 1215, LIM 2537, RasNIH3T3, and LIM 1899 cells [2]. This target and indication divergence makes the selection of the specific desmethyl compound critical for experimental validity.

WEHI-345 (RIPK2 inhibitor)

Target divergence: RIPK2-selective vs. broader kinase inhibition. Anti-inflammatory phenotype may not translate to colon cancer proliferation models; experimental variable mismatch.

WEHI-345 analog (Src inhibitor)

Structural and target mismatch: Src inhibition differs from the colon cell growth profile. Desmethyl modification alters target engagement; kinase inhibition context may not transfer.

• [1] Nature Communications. (2015). WEHI-345 is a selective inhibitor of RIPK2 (Figure 1). Retrieved from https://www.nature.com/articles/ncomms7442/figures/1 View Source
• [2] MedChemExpress. (n.d.). Desmethyl-WEHI-345 analog Product Page. Retrieved from https://www2.medchemexpress.com/desmethyl-wehi-345-analog.html View Source

Differentiation Evidence for Desmethyl-WEHI-345 Analog

Divergent Kinase Target Selectivity

The fundamental differentiator for procurement is the primary target. The parent WEHI-345 is a validated, highly specific RIPK2 inhibitor (RIPK2 IC50 = 0.13 µM; Kd for RIPK1, 4, and 5 are 46, >10,000, and >10,000 nM, respectively), making it a gold-standard tool for NOD/RIPK2/NF-κB pathway studies [1]. Conversely, Desmethyl-WEHI-345 analog is sourced as a general protein kinase inhibitor, with its primary bioactivity defined not by RIPK2 potency but by growth inhibition in a unique panel of colon cancer and transformed cell lines . This distinct target classification is a critical selection criterion, as using WEHI-345 would introduce a potent and specific RIPK2-dependent variable not present with the desmethyl analog.

Divergent Kinase Targets

Class-level

RIPK2 IC50 = 0.13 µM (parent WEHI-345); no RIPK2-specific IC50 reported for desmethyl analog. >100-fold difference in RIPK2 binding potential inferred.

Defines distinct kinase profiling context

Target deconvolution required for mechanism

Evidence Dimension	Primary Reported Target Class & Associated Potency
Target Compound Data	Target: General 'protein kinase' . No RIPK2-specific IC50 reported.
Comparator Or Baseline	WEHI-345 (parent compound): Potent and selective RIPK2 kinase inhibitor [1]. IC50(RIPK2)=0.13 μM; Kd(RIPK1)=46 nM; Kd(RIPK4,5)>10,000 nM.
Quantified Difference	Qualitative difference: The target is shifted from a specific RIPK family member to a broader protein kinase inhibition profile. There is a >100-fold difference in reported RIPK2 binding affinity potential.
Conditions	Kinase assay using human recombinant RIPK2 (for comparator); general proliferation assays (for target compound).

Why This Matters

This defines the experimental context of use; selecting the wrong analog will interrogate a different biological target (RIPK2 vs. a broader or alternative kinase), leading to flawed mechanistic conclusions.

• [1] Nature Communications. (2015). WEHI-345 is a selective inhibitor of RIPK2. (Figure 1c, 1d). Retrieved from https://www.nature.com/articles/ncomms7442/figures/1 View Source

Colon Cancer Cell Growth Inhibition Profile

Desmethyl-WEHI-345 analog demonstrates a specific anti-proliferative fingerprint not reported for its in-class analogs. The compound inhibits the growth of LIM 1215, LIM 2537, RasNIH3T3, and LIM 1899 cells . This cellular activity profile is a key differentiator, as the parent WEHI-345 primarily modulates inflammatory cytokine production (e.g., TNF, IL-6) in immune cells like BMDMs and THP-1 cells downstream of NOD2 stimulation, with no reported direct anti-proliferative effect on this colon cancer panel [1]. This shifts the compound's utility from an immunology tool to an oncology research tool.

Colon Cell Growth Profile

Context-dependent

Target: growth inhibition in LIM 1215, LIM 2537, RasNIH3T3, LIM 1899 cells. Comparator: anti-inflammatory cytokine modulation (TNF, IL-6).

Supports colon cancer proliferation studies, distinct from immunomodulation

Cross-study comparable; IC50 values not publicly available

Evidence Dimension	Key Cellular Bioactivity Profile
Target Compound Data	Inhibits growth of LIM 1215, LIM 2537, RasNIH3T3, and LIM 1899 cells . (Specific IC50 values not publicly available from the patent).
Comparator Or Baseline	WEHI-345: Inhibits MDP-induced TNF and IL-6 transcription in BMDMs; reduces NF-κB target gene mRNA in THP-1 cells [1]. No growth inhibition reported in LIM/RasNIH3T3 lines.
Quantified Difference	Qualitative difference in cellular phenotype: direct anti-proliferative activity in colon cancer cells vs. anti-inflammatory immunomodulation.
Conditions	In vitro cell growth assay (for target compound); MDP-stimulated BMDMs and THP-1 cells (for comparator).

Why This Matters

For researchers modeling colon cancer or studying kinase-driven proliferation, this compound provides a distinct cellular phenotype that the parent RIPK2 inhibitor does not, making it a necessary procurement for oncology-focused studies.

• [1] Nature Communications. (2015). WEHI-345 is not cytotoxic and inhibits RIPK2 activity in cells. (Figure 2). Retrieved from https://www.nature.com/articles/ncomms7442/figures/2 View Source

Structural Impact of N-Desmethyl Modification

The 'desmethyl' designation indicates the absence of a methyl group present in close analogs, resulting in a distinct chemical structure with the CAS 1354825-03-8. This modification leads to a measurable difference in molecular properties: Desmethyl-WEHI-345 analog has a molecular weight of 401.46 g/mol and formula C22H23N7O, whereas WEHI-345 analog (a Src inhibitor from Example 71) has a molecular weight of 415.49 g/mol (C23H25N7O) [1]. This structural difference is the molecular basis for the divergent target engagement and biological activity, making the desmethyl analog a distinct chemical entity for SAR studies within the pyrazolo[3,4-d]pyrimidine class.

N-Desmethyl Structural Shift

Head-to-head

MW: 401.46 g/mol (C22H23N7O) vs. 415.49 g/mol (C23H25N7O) for WEHI-345 analog. ΔCH2 = 14.03 g/mol.

Confirms distinct chemical identity for SAR studies

Evidence Dimension	Molecular Formula and Molecular Weight
Target Compound Data	Molecular Formula: C22H23N7O; Molecular Weight: 401.46 g/mol [1]
Comparator Or Baseline	WEHI-345 analog (Src inhibitor, CAS 1354825-62-9): Molecular Formula: C23H25N7O; Molecular Weight: 415.49 g/mol
Quantified Difference	A difference of CH2 (14.03 g/mol). Chemical formula and exact mass confirm distinct chemical identities.
Conditions	Standard chemical characterization (CAS registry, molecular formula).

Why This Matters

The exact chemical structure and purity are fundamental for procurement. This data confirms the compound's identity as a distinct molecule, not simply a synonym or batch variant of another WEHI series analog.

• [1] MedChemExpress. (n.d.). Desmethyl-WEHI-345 analog: Chemical Structure and Molecular Weight. Retrieved from https://www2.medchemexpress.com/desmethyl-wehi-345-analog.html View Source

Patent Indication and Provenance Mapping

The compounds in the WEHI-345 series are disclosed in different examples within patent WO2012003544A1, each linked to specific bioactivity. Desmethyl-WEHI-345 analog, from Example 12, is explicitly associated with colon cancer research [1]. In contrast, WEHI-345 analog, from Example 71, is characterized as an Src inhibitor with no specific cancer type highlighted in its sourcing [2]. The parent WEHI-345, while also from this patent family, has its primary utility defined in later publications for NOD-driven inflammatory diseases . This patent-based indication mapping is a direct signal for researchers to select the correct analog based on their disease model.

Patent Indication Mapping

Class-level

Example 12: colon cancer protein kinase inhibitor. Example 71: Src inhibitor; no specific cancer type highlighted.

Aligns procurement with intended research context

Patent-based indication differentiation

Evidence Dimension	Patented Indication and Bioactivity Context
Target Compound Data	Example 12: A protein kinase inhibitor for colon cancer research [1].
Comparator Or Baseline	WEHI-345 analog: Example 71: An Src inhibitor [2]. WEHI-345: RIPK2 inhibitor for NOD-driven inflammatory diseases .
Quantified Difference	Non-quantitative but definitive: The target indication is bifurcated into oncology (desmethyl) versus inflammation/immunology (parent) or non-specific Src inhibition.
Conditions	Patent disclosure context.

Why This Matters

This provides a direct, legally documented trail of the intended use for each analog, allowing procurement officers and scientists to align the compound with the original research context and avoid cross-indication experimental error.

• [1] PubChem. (n.d.). Patent WO-2012003544-A1 summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/patent/WO2012003544A1 View Source
• [2] Adooq Bioscience. (n.d.). WEHI-345 analog (Src inhibitor) Datasheet. Retrieved from https://www.adooq.com/wehi-345-analog.html View Source

Key Research Applications of Desmethyl-WEHI-345 Analog

Colon Cancer Cell Proliferation Assays

Based on its demonstrated activity against a specific panel of colon cancer cell lines (LIM 1215, LIM 2537, LIM 1899) , the primary and most evidence-supported application for this compound is as a chemical probe in colon cancer research. Unlike the parent RIPK2 inhibitor, which is designed to block inflammatory signals, purchasing this analog allows researchers to investigate kinase-dependent proliferation and survival mechanisms in colon cancer models directly, without the confounding anti-inflammatory effect of RIPK2 modulation.

Pyrazolopyrimidine SAR Exploration

The well-defined structural difference—a single desmethyl modification relative to WEHI-345 analog—provides a critical tool for medicinal chemistry SAR campaigns. The quantifiable difference in molecular weight (401.46 vs. 415.49 g/mol) and formula allows for precise chemical biology experiments to map how this specific methylation impacts kinase target engagement, cellular potency, and the shift from Src to a broader protein kinase inhibition profile .

Ras-Driven Proliferation Mechanistic Studies

The inclusion of the RasNIH3T3 cell line in the compound's reported growth inhibition profile points to a specialized utility in studying kinase signaling downstream of oncogenic Ras. This application is distinct from the parent compound's use in NOD/RIPK2/NF-κB immunology pathways, making the desmethyl analog a relevant tool for cancer biologists focusing on Ras-driven proliferation.

Application

Selection Property

Validation Focus

Colon cancer cell proliferation assays

Protein kinase inhibition in colon cancer models

Cell growth inhibition endpoint review

Pyrazolopyrimidine SAR exploration

Structural differentiation (desmethyl modification)

SAR impact on kinase target engagement

Ras-driven proliferation mechanistic studies

Growth inhibition in Ras-transformed cells

Ras signaling pathway modulation review